Cas no 2172570-16-8 (5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172570-16-8
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6022114
• PubChem ID: 165601472
• Update Time: 2025-06-11

5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594553
• 2172570-16-8

• Inchi： 1S/C10H17N3O/c1-4-8(5-2)13-10(6-3)9(7-14)11-12-13/h7-8H,4-6H2,1-3H3
• InChI Key： QBIZMGXIBOJBEO-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)N(C(CC)CC)N=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172570-16-8)

5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2172570-16-8, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its aldehyde functional group and the presence of both ethyl and pentan-3-yl substituents, contribute to its distinct chemical properties and reactivity.

The synthesis and characterization of 5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde have been subjects of extensive research due to its promising role as a building block in the development of novel pharmaceutical agents. The compound’s aldehyde moiety makes it a valuable intermediate in organic synthesis, particularly in the formation of Schiff bases and other complex molecules. These derivatives often exhibit enhanced biological activities, making them attractive candidates for further investigation in drug discovery.

In recent years, there has been growing interest in the exploration of triazole derivatives for their potential applications in treating various diseases. The triazole ring is known for its ability to interact with biological targets in multiple ways, including hydrogen bonding and hydrophobic interactions. This versatility has led to the development of triazole-based compounds with antimicrobial, anti-inflammatory, and anticancer properties. The presence of the ethyl and pentan-3-yl groups in 5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole-4-carbaldehyde further enhances its pharmacological profile by influencing its solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The aldehyde group serves as a reactive site for further functionalization, allowing chemists to modify the molecule in various ways to optimize its biological activity. For instance, conjugation with biomolecules or incorporation into larger polymeric structures can lead to novel drug formulations with improved targeting and delivery properties. These modifications are particularly relevant in the context of precision medicine, where tailored therapeutic agents are designed to interact specifically with disease-related pathways.

The pharmacokinetic properties of 5-ethyl-1-(pentan-3-y l)-1H -1 ,2 ,3 -triazole -4 -carbaldehyde are also subjects of interest. The combination of ethyl and pentan -3 -yl substituents suggests that this compound may exhibit favorable pharmacokinetic profiles, including good oral bioavailability and reasonable metabolic clearance rates. These characteristics are crucial for ensuring that a drug remains effective at therapeutic concentrations while minimizing side effects. Computational modeling and experimental studies have been employed to predict and validate these properties, providing valuable insights into the compound’s behavior in vivo.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 5 -ethyl -1 -( pentan -3 -y l ) -1 H - 1 ,2 ,3 -triazole -4 -carbaldehyde . These improvements have not only reduced costs but also allowed for greater access to the compound for research purposes. High-throughput screening techniques have been utilized to identify new derivatives with enhanced biological activities, further highlighting the importance of this compound as a starting point for drug discovery efforts.

The potential applications of 5 -ethyl - 1 -( pentan - 3 -y l ) - 1 H - 1 ,2 ,3 -triazole -4-carbaldehyde extend beyond traditional pharmaceuticals. Its unique chemical structure makes it a promising candidate for use in agrochemicals and specialty chemicals. For example, derivatives of this compound could be developed as novel pesticides or herbicides that target specific enzymes or receptors in pests while minimizing environmental impact. This approach aligns with the growing demand for sustainable agricultural practices that reduce reliance on traditional chemical formulations.

In conclusion,5 -ethyl - 1 -( pentan - 3-y l ) - 1 H - 1 ,2 ,3-triazole –4-carbaldehyde (CAS No. 2172570–16–8) represents a significant advancement in organic chemistry with far-reaching implications for drug discovery and industrial applications. Its versatile structure and reactivity make it an invaluable tool for researchers seeking to develop innovative therapeutic agents. As our understanding of biological systems continues to evolve,5 – ethyl – 1 -( pentan – 3 – yl ) – 1 H – 1 ,2 ,3 – triazole –4– carbaldehyde is poised to play an increasingly important role in shaping the future of medicine and chemical innovation.